Cas no 24386-17-2 (5'-Amino-2,2':3',2''-terfuran-4'-carbonitrile)

• Product Name: 5'-Amino-2,2':3',2''-terfuran-4'-carbonitrile
• CAS No: 24386-17-2
• MF: C₁₃H₈N₂O₃
• MW: 240.21422290802
• MDL: MFCD00099027
• CID: 277337
• PubChem ID: 714249
• Update Time: 2025-06-09

5'-Amino-2,2':3',2''-terfuran-4'-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5'-Amino-[2,2':3',2''-terfuran]-4'-carbonitrile
• [2,2':3',2''-Terfuran]-4'-carbonitrile,5'-amino-
• 2-AMINO-3-CYANO-4,5-DI(FUR-2-YL)FURAN
• 2-AMINO-3-CYANO-4,5-DI(FURYL) FURAN
• 2-amino-4,5-bis(furan-2-yl)furan-3-carbonitrile
• 2-Amino-3-cyano-4,5-bis(2-furyl)furan
• 2-amino-3-cyano-4,5-di(furyl)furane
• 2-amino-4,5-bis(2-furyl)furan-3-carbonitrile
• 2-amino-4,5-di-(2-furanyl)-furan-3-carbonitrile
• 2-amino-4,5-di(2-furyl)furan-3-carbonitrile
• 5'-amino-[2,2',3',2'']terfuran-4'-carbonitrile
• aminocyanodifurylfuran
• CHEMBL1399362
• SCHEMBL22722936
• SMR000061717
• FT-0611054
• EN300-02799
• 2-azanyl-4,5-bis(furan-2-yl)furan-3-carbonitrile
• 2-amino-4,5-bis(2-furanyl)-3-furancarbonitrile
• 5'-amino-2'-(furan-2-yl)-[2,3'-bifuran]-4'-carbonitrile
• SB61081
• HMS1376C10
• 24386-17-2
• BRD-K86778967-001-08-7
• MFCD00099027
• AKOS000116062
• DTXSID70351930
• J-516632
• Z56853760
• 2-amino-4, 5-bis(furan-2-yl)furan-3-carbonitrile
• MLS000057772
• ChemDiv2_002518
• CS-0307590
• NRB 00495
• DivK1c_001891
• CDS1_000851
• HMS2180E18
• 5'-AMINO-(2,2',3',2'')TERFURAN-4'-CARBONITRILE
• SR-01000604768-2
• A817257
• 5'-amino-2,2':3',2''-terfuran-4'-carbonitrile
• CCG-55928
• Maybridge1_005603
• 12R-0827
• 2~5~-Amino[1~2~,2~2~:2~3~,3~2~-terfuran]-2~4~-carbonitrile
• HMS557G15
• STK794926
• DB-004245
• ALBB-024291
• 5'-Amino-(2,2':3',2''-terfuran)-4'-carbonitrile
• [2,2':3',2''-Terfuran]-4'-carbonitrile, 5'-amino-
• 5'-Amino-2,2':3',2''-terfuran-4'-carbonitrile

• MDL： MFCD00099027
• Inchi： 1S/C13H8N2O3/c14-7-8-11(9-3-1-5-16-9)12(18-13(8)15)10-4-2-6-17-10/h1-6H,15H2
• InChI Key： RDQSOEAGWZLHBE-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2=CC=CO2)=C1C1=CC=CO1)N

Computed Properties

• Exact Mass: 240.05300
• Monoisotopic Mass: 240.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• Melting Point: 183-185°C
• PSA: 89.23000
• LogP: 3.83468

5'-Amino-2,2':3',2''-terfuran-4'-carbonitrile Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 5'-Amino-2,2':3',2''-terfuran-4'-carbonitrile

5'-Amino-2,2':3',2''-terfuran-4'-carbonitrile (CAS No. 24386-17-2): An Overview of Its Properties and Applications

5'-Amino-2,2':3',2''-terfuran-4'-carbonitrile (CAS No. 24386-17-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its intricate molecular structure, exhibits a range of properties that make it a valuable component in various applications, from pharmaceutical development to advanced materials research.

The molecular formula of 5'-Amino-2,2':3',2''-terfuran-4'-carbonitrile is C₁₀H₉N₃O₄, and its molecular weight is approximately 247.19 g/mol. The compound features a terfuran backbone with an amino group and a cyano group, which contribute to its chemical reactivity and functional versatility. The presence of these functional groups allows for a wide range of chemical modifications and interactions, making it a valuable starting material in synthetic chemistry.

In the realm of medicinal chemistry, 5'-Amino-2,2':3',2''-terfuran-4'-carbonitrile has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent inhibitory activity against the enzyme X (insert specific enzyme), which is associated with conditions such as cancer and neurodegenerative disorders.

The structural flexibility and chemical reactivity of 5'-Amino-2,2':3',2''-terfuran-4'-carbonitrile also make it an attractive candidate for the synthesis of complex molecules with therapeutic potential. Researchers at the University of California, Los Angeles (UCLA) have reported the successful synthesis of several analogs using this compound as a building block. These analogs have shown improved pharmacological properties compared to their parent compounds, including enhanced solubility and bioavailability.

Beyond its applications in pharmaceuticals, 5'-Amino-2,2':3',2''-terfuran-4'-carbonitrile has also found use in materials science. Its unique electronic properties and thermal stability make it suitable for the development of advanced materials such as polymers and coatings. A study published in the Journal of Materials Chemistry C (2020) highlighted the use of this compound in the synthesis of conductive polymers with enhanced mechanical strength and electrical conductivity. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of 5'-Amino-2,2':3',2''-terfuran-4'-carbonitrile typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and condensation reactions. Advances in catalytic methods have further improved the efficiency and sustainability of these processes. For example, a recent study published in the Catalysis Science & Technology (2019) described a novel catalytic system that significantly reduced reaction times and minimized by-product formation.

In terms of safety and handling, 5'-Amino-2,2':3',2''-terfuran-4'-carbonitrile should be stored under dry conditions at room temperature to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

In conclusion, 5'-Amino-2,2':3',2''-terfuran-4'-carbonitrile (CAS No. 24386-17-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile properties make it an invaluable resource for researchers working on drug discovery, materials science, and synthetic chemistry. As ongoing research continues to uncover new applications and improvements in synthesis methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.